Cas no 17043-05-9 (Benzene,1-bromo-4-(trimethoxysilyl)-)

Benzene,1-bromo-4-(trimethoxysilyl)- is a brominated aromatic compound featuring a trimethoxysilyl functional group. This organosilane derivative is primarily utilized as a coupling agent or intermediate in organic and polymer synthesis. The bromine substituent enables further functionalization via substitution reactions, while the trimethoxysilyl group facilitates bonding with inorganic substrates such as glass, metals, or silica-based materials. Its bifunctional nature makes it valuable in surface modification, adhesion promotion, and hybrid material synthesis. The compound is particularly useful in applications requiring precise control over interfacial properties, such as coatings, composites, or silane-based crosslinking systems. Proper handling is essential due to its reactivity and potential sensitivity to moisture.
Benzene,1-bromo-4-(trimethoxysilyl)- structure
17043-05-9 structure
Product Name:Benzene,1-bromo-4-(trimethoxysilyl)-
CAS No:17043-05-9
MF:C9H13BrO3Si
MW:277.18722319603
MDL:MFCD00054676
CID:122062
PubChem ID:14993398
Update Time:2025-06-08

Benzene,1-bromo-4-(trimethoxysilyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-bromo-4-(trimethoxysilyl)-
    • bromomethoxy-dimethoxy-phenylsilane
    • BROMOPHENYLTRIMETHOXYSILANE
    • Bromophenyltrimethoxysilane (mixed isomers)
    • BROMOPHENYLTRIMETHOXYSILANE MIXED ISOMERS (PARA-ISOMER SHOWN)
    • p-BROMOPHENYLTRIMETHOXYSILANE
    • (4-Brom-phenyl)-orthosiliconsaeure-trimethylester
    • (4-Brom-phenyl)-trimethoxy-silan
    • (ph-4-Br)Si(Ome)3
    • 1-Bromo-4-trimethoxysilylbenzene
    • 4-bromo-1-(trimethoxysilyl)benzene
    • 4-bromophenyltrimethoxysilane
    • 4-Brom-phenyl-monosilanorthosaeure-trimethylester
    • Benzene,1-bromo-4-(trimethoxysilyl)
    • Silane,(4-bromophenyl)trimethoxy-(9CI)
    • Silane,(p-bromophenyl)trimethoxy-(8CI)
    • BroMophenyltriMethyxysilane
    • (4-bromophenyl)-trimethoxysilane
    • 17043-05-9
    • (4-bromo-phenyl)-trimethoxy-silane
    • (4-bromophenyl)trimethoxysilane
    • MFCD00054676
    • SCHEMBL1115633
    • Silane, (4-bromophenyl)trimethoxy-
    • bromophenyltrimethoxysilane(mixedisomers)
    • BRXDAEMGSYZHGK-UHFFFAOYSA-N
    • MDL： MFCD00054676
    • Inchi： 1S/C9H13BrO3Si/c1-11-14(12-2,13-3)9-6-4-8(10)5-7-9/h4-7H,1-3H3
    • InChI Key： BRXDAEMGSYZHGK-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)[Si](OC)(OC)OC

Computed Properties

  • Exact Mass: 275.98200
  • Monoisotopic Mass: 275.98173g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Density: 1,631 g/cm3
  • Boiling Point: 136°C 13,5mm
  • Flash Point: 105°C
  • Refractive Index: 1.5390
  • PSA: 27.69000
  • LogP: 1.53420

Benzene,1-bromo-4-(trimethoxysilyl)- Security Information

Benzene,1-bromo-4-(trimethoxysilyl)- Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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Benzene,1-bromo-4-(trimethoxysilyl)- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:17043-05-9)Benzene,1-bromo-4-(trimethoxysilyl)-
Order Number:A1138329
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:45
Price ($):396.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:17043-05-9)Benzene,1-bromo-4-(trimethoxysilyl)-
A1138329
Purity:99%
Quantity:25g
Price ($):396.0
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